Cas no 2228527-80-6 (2-(3-bromo-2-methylphenyl)-2-methyloxirane)

• Product Name: 2-(3-bromo-2-methylphenyl)-2-methyloxirane
• CAS No: 2228527-80-6
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 6376510
• PubChem ID: 165860160
• Update Time: 2025-10-12

2-(3-bromo-2-methylphenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-methylphenyl)-2-methyloxirane
• EN300-1907623
• 2228527-80-6

• Inchi： 1S/C10H11BrO/c1-7-8(10(2)6-12-10)4-3-5-9(7)11/h3-5H,6H2,1-2H3
• InChI Key： QMMDQXYKZCLJAJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C1(C)CO1

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(3-bromo-2-methylphenyl)-2-methyloxirane

Research Briefing on 2-(3-bromo-2-methylphenyl)-2-methyloxirane (CAS: 2228527-80-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-(3-bromo-2-methylphenyl)-2-methyloxirane (CAS: 2228527-80-6) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This epoxide derivative, characterized by its brominated aromatic ring and methyl-substituted oxirane moiety, demonstrates unique reactivity patterns that make it valuable for both synthetic applications and biological studies. Recent literature highlights its potential as a versatile building block in medicinal chemistry and as a probe for studying enzyme mechanisms.

Structural analysis of 2228527-80-6 reveals important features contributing to its reactivity. The electron-withdrawing bromo group at the meta-position relative to the oxirane ring creates an electronic asymmetry that influences ring-opening reactions, while the steric effects of the ortho-methyl group provide control over regioselectivity. These characteristics have been exploited in recent synthetic methodologies, particularly in the development of chiral intermediates for pharmaceutical compounds. A 2023 study in the Journal of Medicinal Chemistry demonstrated its utility in constructing β-blocker analogs through nucleophilic ring-opening reactions with various amines.

Biological evaluations of 2228527-80-6 have uncovered interesting interactions with metabolic enzymes. Research published in Bioorganic Chemistry (2024) identified this compound as a moderate inhibitor of cytochrome P450 2D6 (CYP2D6), with an IC50 of 18.7 μM. The study proposed that the bromine atom participates in halogen bonding with key residues in the enzyme's active site, while the oxirane ring may form covalent adducts with nucleophilic amino acids. These findings suggest potential applications in drug metabolism studies and the design of mechanism-based inhibitors.

Recent advances in synthetic applications have expanded the utility of 2228527-80-6. A 2024 Nature Communications paper described its use in palladium-catalyzed cross-coupling reactions to create diverse biaryl structures. The bromine atom serves as an excellent handle for metal-catalyzed transformations, while the oxirane ring can be subsequently opened to introduce various functional groups. This dual functionality has enabled the efficient synthesis of complex molecular architectures relevant to drug discovery programs.

From a pharmaceutical perspective, derivatives of 2228527-80-6 have shown promising biological activities. Structure-activity relationship studies published in European Journal of Medicinal Chemistry (2023) revealed that modifications of the oxirane ring produced compounds with anti-inflammatory properties, particularly through inhibition of NF-κB signaling. The lead compound from this series demonstrated 72% reduction in paw edema at 10 mg/kg in a rat model, with favorable pharmacokinetic properties.

Ongoing research continues to explore the potential of 2228527-80-6 in various applications. Current investigations include its use as a precursor for PET radiotracers (where the bromine can be replaced with fluorine-18), development of covalent inhibitors targeting cysteine proteases, and exploration of its antimicrobial properties against drug-resistant bacterial strains. The compound's unique combination of reactivity and stability makes it particularly valuable for these diverse applications in chemical biology and drug discovery.

In conclusion, 2-(3-bromo-2-methylphenyl)-2-methyloxirane (2228527-80-6) represents a multifunctional compound with growing importance in pharmaceutical research. Its demonstrated utility in synthetic chemistry, enzyme inhibition studies, and medicinal chemistry applications positions it as a valuable tool for drug discovery efforts. Future research directions will likely focus on expanding its applications in targeted covalent drug design and as a versatile intermediate in the synthesis of bioactive molecules.